N-(2-methoxy-5-methylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H17N3O3/c1-10-4-5-13(21-3)12(6-10)17-14(19)8-18-9-16-11(2)7-15(18)20/h4-7,9H,8H2,1-3H3,(H,17,19)
• InChI Key: KXNJTONCPVHSEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN2C=NC(=CC2=O)C
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as MMMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Compounds

  Research has focused on synthesizing novel heterocyclic compounds derived from related structures, showing significant analgesic and anti-inflammatory activities. These compounds, including derivatives of benzodifuran and thiazolopyrimidine, demonstrate potential as cyclooxygenase inhibitors, highlighting their therapeutic prospects in inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticancer Activity

  Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were synthesized, showing appreciable cancer cell growth inhibition. This suggests their potential as anticancer agents, underlining the importance of structural modifications to enhance biological activity (Al-Sanea, Parambi, Shaker, et al., 2020).

Metabolism and Environmental Studies

• Comparative Metabolism Studies: Investigations into the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes have provided insights into the metabolic pathways and potential toxicological impacts of related acetamide compounds. This research is crucial for understanding the environmental and health implications of widespread herbicide use (Coleman, Linderman, Hodgson, & Rose, 2000).

Antimicrobial and Antioxidant Activities

• Synthesis and Antimicrobial Evaluation: New thiazolidinones containing coumarin moieties were synthesized, showing promising antibacterial and antioxidant activities. These findings suggest the potential of coumarin-thiazolidinone hybrids in developing new antimicrobial agents with additional health benefits (Hamdi, Al-ayed, Said, & Fabienne, 2012).

Advanced Materials and Chemical Synthesis

• Chemoselective Acetylation: A study on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide highlighted an efficient process optimization, providing a green synthesis route for an important intermediate in antimalarial drug production. This research emphasizes the role of biocatalysis in achieving selective and environmentally friendly chemical transformations (Magadum & Yadav, 2018).